Cas no 2228132-37-2 (3-2-methyl-4-(trifluoromethyl)phenoxypyrrolidine)

• Product Name: 3-2-methyl-4-(trifluoromethyl)phenoxypyrrolidine
• CAS No: 2228132-37-2
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 5817993
• PubChem ID: 165868209
• Update Time: 2025-05-23

3-2-methyl-4-(trifluoromethyl)phenoxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-2-methyl-4-(trifluoromethyl)phenoxypyrrolidine
• 2228132-37-2
• EN300-1954534
• 3-[2-methyl-4-(trifluoromethyl)phenoxy]pyrrolidine

• Inchi： 1S/C12H14F3NO/c1-8-6-9(12(13,14)15)2-3-11(8)17-10-4-5-16-7-10/h2-3,6,10,16H,4-5,7H2,1H3
• InChI Key： HOVMYHINOWOYLF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)OC1CNCC1)(F)F

Computed Properties

• Exact Mass: 245.10274856g/mol
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-2-methyl-4-(trifluoromethyl)phenoxypyrrolidine

Introduction to 3-2-Methyl-4-(Trifluoromethyl)Phenoxypyrrolidine (CAS No. 2228132-37-2)

3-2-Methyl-4-(Trifluoromethyl)Phenoxypyrrolidine, also known by its CAS registry number CAS No. 2228132-37-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a phenyl group substituted with a trifluoromethyl group and a methyl group. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and applications.

The synthesis of 3-2-Methyl-4-(Trifluoromethyl)Phenoxypyrrolidine involves a series of well-established organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications. Researchers have also explored the use of microwave-assisted synthesis techniques to accelerate reaction times while maintaining high yields.

In terms of applications, 3-2-Methyl-4-(Trifluoromethyl)Phenoxypyrrolidine has shown promise in the development of advanced materials, such as high-performance polymers and liquid crystals. Its ability to form stable amorphous regions makes it an ideal candidate for use in optoelectronic devices, where thermal stability and mechanical robustness are critical. Additionally, this compound has been investigated for its potential as a precursor in the synthesis of bioactive molecules, particularly in the pharmaceutical industry.

Recent studies have highlighted the role of CAS No. 2228132-37-2 in drug delivery systems. Its unique chemical structure allows for controlled release mechanisms, enhancing the efficacy of therapeutic agents while minimizing side effects. Furthermore, the compound's compatibility with biodegradable polymers has opened new avenues for its use in sustainable drug delivery platforms.

The electronic properties of 3-2-Methyl-4-(Trifluoromethyl)Phenoxypyrrolidine have also been leveraged in the field of electrochemistry. Its application as an electrolyte additive in lithium-ion batteries has been explored, demonstrating improved charge-discharge efficiency and cycle stability. This finding underscores the compound's versatility across multiple disciplines.

In conclusion, 3-2-Methyl-4-(Trifluoromethyl)Phenoxypyrrolidine (CAS No. 2228132-37-0) stands out as a multifaceted compound with diverse applications in materials science, pharmaceuticals, and energy storage technologies. Ongoing research continues to uncover new potential uses for this compound, solidifying its position as an essential building block in modern chemistry.